Cas no 820240-91-3 (6-methylbenzobthien-2-yl boronic Acid)

• Product Name: 6-methylbenzobthien-2-yl boronic Acid
• CAS No: 820240-91-3
• MF: C₉H₉BO₂S
• MW: 192.042561292648
• MDL: MFCD09952059
• CID: 700408
• Update Time: 2025-04-19

6-methylbenzobthien-2-yl boronic Acid Chemical and Physical Properties

Names and Identifiers

• (6-Methylbenzo[b]thiophen-2-yl)boronic acid
• (6-methyl-1-benzothiophen-2-yl)boronic acid
• 6-METHYLBENZO[B]THIENE-2-BORONIC ACID
• Boronic acid, (6-methylbenzo[b]thien-2-yl)-
• 6-methylbenzobthien-2-yl boronic Acid

• MDL： MFCD09952059
• Inchi： 1S/C9H9BO2S/c1-6-2-3-7-5-9(10(11)12)13-8(7)4-6/h2-5,11-12H,1H3
• InChI Key： PRLYUBNPLSDOSJ-UHFFFAOYSA-N
• SMILES： S1C(B(O)O)=CC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 192.042
• Monoisotopic Mass: 192.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7A^2

Experimental Properties

• PSA: 68.70000
• LogP: 0.88950